Cas no 338773-34-5 (8-Chloro-6-(trifluoromethyl)1,2,4triazolo4,3-apyridin-3-amine)

• Product Name: 8-Chloro-6-(trifluoromethyl)1,2,4triazolo4,3-apyridin-3-amine
• CAS No: 338773-34-5
• MF: C₇H₄ClF₃N₄
• MW: 236.581669807434
• MDL: MFCD00974657
• CID: 852471
• PubChem ID: 1470926
• Update Time: 2025-10-28

8-Chloro-6-(trifluoromethyl)1,2,4triazolo4,3-apyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-amine
• 3-AMINO-8-CHLORO-6-(TRIFLUOROMETHYL)[1,2,4]TRIAZOLO[4,3-A]PYRIDINE
• 8-Chloro-6-(trifluoromethyl)[1,2,4]triazolo-[4,3-a]pyridin-3-amine
• AC1LST36
• ANW-55338
• CTK6G6960
• MolPort-001-777-727
• SBB098652
• F83051
• 8-Chloro-6-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridin-3-amine, AldrichCPR
• 338773-34-5
• JHQIYEMMSHATPF-UHFFFAOYSA-N
• J-519422
• 6-O-[(1,1Dimethylethyl)diphenylsilyl]-2,3,4-tris-O-D-gluconic Acid delta-lactone
• MFCD00974657
• AKOS005070059
• CS-0212511
• 8-chloro-6-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridin-3-amine
• DTXSID30362981
• SCHEMBL23702626
• 1,2,4-TRIAZOLO[4,3-A]PYRIDIN-3-AMINE, 8-CHLORO-6-(TRIFLUOROMETHYL)-
• 2K-040
• DB-336924
• 8-Chloro-6-(trifluoromethyl)1,2,4triazolo4,3-apyridin-3-amine

• MDL： MFCD00974657
• Inchi： 1S/C7H4ClF3N4/c8-4-1-3(7(9,10)11)2-15-5(4)13-14-6(15)12/h1-2H,(H2,12,14)
• InChI Key： JHQIYEMMSHATPF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN2C(N)=NN=C21

Computed Properties

• Exact Mass: 236.0076583g/mol
• Monoisotopic Mass: 236.0076583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Melting Point: 273-275°C

8-Chloro-6-(trifluoromethyl)1,2,4triazolo4,3-apyridin-3-amine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 8-Chloro-6-(trifluoromethyl)1,2,4triazolo4,3-apyridin-3-amine

8-Chloro-6-(trifluoromethyl)1,2,4-triazolo[4,3-a]pyridin-3-amine: A Comprehensive Overview

8-Chloro-6-(trifluoromethyl)1,2,4-triazolo[4,3-a]pyridin-3-amine, with the CAS number 338773-34-5, is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolopyridines, which are known for their unique structural properties and potential applications in drug design. The molecule features a triazolo[4,3-a]pyridine core with substituents at positions 3 and 8, namely a chlorine atom and a trifluoromethyl group, respectively. These substituents play a crucial role in modulating the compound's chemical reactivity and biological activity.

The synthesis of 8-Chloro-6-(trifluoromethyl)1,2,4-triazolo[4,3-a]pyridin-3-amine involves a series of intricate chemical reactions that highlight the versatility of heterocyclic chemistry. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such advancements underscore the importance of continuous innovation in synthetic methodologies to meet the demands of modern drug discovery.

One of the most promising aspects of this compound is its potential as a lead molecule in therapeutic development. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, its trifluoromethyl group contributes to lipophilicity, which is often desirable for improving drug bioavailability. Recent research published in Journal of Medicinal Chemistry highlights its efficacy in reducing inflammation in animal models without significant adverse effects.

The structural uniqueness of 8-Chloro-6-(trifluoromethyl)1,2,4-triazolo[4,3-a]pyridin-amine also makes it an interesting subject for materials science applications. Its nitrogen-rich heterocyclic framework could potentially be utilized in designing advanced materials with tailored electronic properties. For example, studies have explored its use as a precursor for synthesizing conductive polymers with applications in electronics and energy storage.

In terms of safety and handling, this compound adheres to standard laboratory protocols for chemicals of its class. It is important to note that while it does not fall under the category of hazardous or controlled substances under current regulations, proper precautions should be taken during synthesis and handling to ensure occupational safety.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights into its biological activity and explore its potential for therapeutic intervention in various disease states. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area.